Cas no 2818279-57-9 (5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester)

• Product Name: 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester
• CAS No: 2818279-57-9
• MF: C₁₀H₉FN₂O₂
• MW: 208.189065694809
• CID: 6620349
• Update Time: 2025-05-19

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

• Inchi： 1S/C10H9FN2O2/c1-2-15-10(14)9-7-4-3-5-8(11)13(7)6-12-9/h3-6H,2H2,1H3
• InChI Key： WCZQBGOYDQWRRQ-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)N=CN1C(F)=CC=C2

Additional information on 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester: A Promising Compound in Medicinal Chemistry

5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester (CAS No. 2818279-57-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester features a fluoro-substituted imidazopyridine core linked to an ethyl ester group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of drug candidates.

In terms of synthesis, 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester can be prepared through a multi-step process involving the condensation of 5-fluoroimidazole with an appropriate pyridine derivative, followed by esterification with ethanol. This synthetic route is well-documented in the literature and can be optimized for large-scale production, making it a viable candidate for further drug development.

One of the key areas of research involving 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting key pro-inflammatory cytokines and enzymes. For instance, it has been reported to suppress the production of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester has also shown promise as an anti-cancer agent. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has demonstrated that this compound can selectively inhibit the activity of certain kinases involved in these pathways, leading to reduced cell viability and increased apoptosis in various cancer cell lines. Notably, it has been effective against both solid tumors and hematological malignancies.

In addition to its therapeutic potential, the pharmacokinetic properties of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester have been extensively studied. Its high lipophilicity allows for good oral bioavailability and favorable tissue distribution. Furthermore, it exhibits low toxicity in preclinical models, suggesting a favorable safety profile for clinical development.

The neuroprotective effects of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are key mechanisms underlying neurodegeneration. It has also been found to enhance neurogenesis and improve cognitive function in animal models of these diseases.

The versatility of 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester extends beyond its direct biological activities. It serves as a valuable scaffold for the design and synthesis of novel derivatives with enhanced therapeutic properties. Structure-activity relationship (SAR) studies have identified key structural modifications that can further optimize its potency and selectivity. For example, substituting different functional groups at various positions on the imidazopyridine core can lead to compounds with improved pharmacological profiles.

In conclusion, 5-Fluoro-imidazo[1,5-a]pyridine-1-carboxylic acid ethyl ester (CAS No. 2818279-57-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are likely to uncover additional therapeutic uses and optimize its clinical utility.